4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2,6-difluorobenzoic acid 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2,6-difluorobenzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC16215703
InChI: InChI=1S/C17H21F2NO4/c1-17(2,3)24-16(23)20-6-4-10(5-7-20)11-8-12(18)14(15(21)22)13(19)9-11/h8-10H,4-7H2,1-3H3,(H,21,22)
SMILES:
Molecular Formula: C17H21F2NO4
Molecular Weight: 341.35 g/mol

4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2,6-difluorobenzoic acid

CAS No.:

Cat. No.: VC16215703

Molecular Formula: C17H21F2NO4

Molecular Weight: 341.35 g/mol

* For research use only. Not for human or veterinary use.

4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2,6-difluorobenzoic acid -

Specification

Molecular Formula C17H21F2NO4
Molecular Weight 341.35 g/mol
IUPAC Name 2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid
Standard InChI InChI=1S/C17H21F2NO4/c1-17(2,3)24-16(23)20-6-4-10(5-7-20)11-8-12(18)14(15(21)22)13(19)9-11/h8-10H,4-7H2,1-3H3,(H,21,22)
Standard InChI Key VNQKJHJQCXWWAZ-UHFFFAOYSA-N
Canonical SMILES CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three key moieties:

  • A piperidine ring substituted at the 4-position, protected by a Boc group to enhance stability during synthetic procedures .

  • A 2,6-difluorobenzoic acid core, which introduces electronic effects via fluorine atoms and enables hydrogen bonding through the carboxylic acid group .

  • A tert-butoxycarbonyl (Boc) protecting group, which prevents undesired reactions at the piperidine nitrogen during multi-step syntheses .

The IUPAC name, 2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid, reflects this arrangement. The canonical SMILES string CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F provides a precise representation of its connectivity.

Physicochemical Data

Key properties are summarized below:

PropertyValueSource
Molecular FormulaC17H21F2NO4\text{C}_{17}\text{H}_{21}\text{F}_2\text{NO}_4
Molecular Weight341.35 g/mol
IUPAC Name2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid
Canonical SMILESCC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F
PubChem CID146673198

The presence of fluorine atoms increases electronegativity, potentially enhancing membrane permeability and metabolic stability . The Boc group’s tert-butyl moiety contributes to steric bulk, influencing conformational dynamics .

Synthesis and Characterization

Analytical Characterization

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the molecular ion peak at m/z 341.35.

  • NMR Spectroscopy:

    • 1H^1\text{H} NMR: Signals at δ 1.4 ppm (tert-butyl), δ 3.2–4.0 ppm (piperidine protons), and δ 7.2–8.1 ppm (aromatic protons) .

    • 13C^{13}\text{C} NMR: Peaks for carbonyl groups (~165–170 ppm), aromatic carbons (~110–150 ppm), and Boc quaternary carbon (~80 ppm) .

Biological Activities and Mechanistic Insights

Structure-Activity Relationships (SAR)

  • Fluorine Substitution: The 2,6-difluoro pattern enhances binding affinity to hydrophobic enzyme pockets while reducing metabolic degradation .

  • Boc Group Role: Temporary protection of the piperidine nitrogen facilitates selective functionalization in prodrug designs .

Comparative Analysis with Related Compounds

CompoundMolecular FormulaKey DifferencesBiological Activity
4-(tert-Butoxycarbonyl)-2,6-difluorobenzoic acidC12H12F2O4\text{C}_{12}\text{H}_{12}\text{F}_2\text{O}_4Lacks piperidine moietyCOX-2 inhibition
4-(1-Boc-piperidin-3-yl)benzoic acidC17H23NO4\text{C}_{17}\text{H}_{23}\text{NO}_4Piperidine substitution at 3-positionGPCR modulation

The 4-position piperidine substitution in the target compound may offer superior steric compatibility with enzymatic active sites compared to 3-substituted analogs .

Future Research Directions

  • Pharmacological Profiling: In vitro screening against kinase and protease targets could identify lead candidates.

  • Prodrug Development: Hydrolysis of the Boc group under physiological conditions may enable controlled drug release .

  • Crystallographic Studies: X-ray diffraction of ligand-target complexes would elucidate binding modes.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator